2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid dihydrochloride

• IUPAC Name: 2-(benzylamino)-2-(2-methylpyrazol-3-yl)acetic acid;dihydrochloride
• InChI: InChI=1S/C13H15N3O2.2ClH/c1-16-11(7-8-15-16)12(13(17)18)14-9-10-5-3-2-4-6-10;;/h2-8,12,14H,9H2,1H3,(H,17,18);2*1H
• InChI Key: SCNRRRBLLZUJHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(C(=O)O)NCC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C13H17Cl2N3O2
• Molecular Weight: 318.20 g/mol
• CAS No.: 1909311-88-1

Description

2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid dihydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. In

Scientific Research Applications

Cyclization Reactions and Formation of Derivatives

Research on cyclization reactions of tricarbonylmethane thiosemicarbazones demonstrates the transformation of these compounds into 1,3,4-thiadiazoles and 2H-pyran-2-ones via C–C bond cleavage under acylating conditions. Such reactions highlight the potential for creating diverse heterocyclic structures that could be pivotal in pharmaceutical synthesis and material science. This suggests that similar compounds like "2-(benzylamino)-2-(1-methyl-1H-pyrazol-5-yl)acetic acid dihydrochloride" may undergo transformation under specific conditions to yield novel derivatives with potential applications in drug discovery and development (Somogyi, 1995).

Synthesis of Heterocyclic Compounds

Another study on the synthesis of pyrimido[1,2:2′,3′]pyrazolo[1,5‐a]pyrimidines introduces a new ring system through the reaction of 3,5-Diamino-4-phenylazo-pyrazoles with acetylacetone and ethyl acetoacetate. This work exemplifies the utility of pyrazole derivatives in constructing complex heterocyclic systems, suggesting that "this compound" could serve as a precursor in synthesizing novel heterocyclic compounds with potential applications in medicinal chemistry and material science (Elnagdi, Sallam, & Ilias, 1975).

Photolytic Transformation Studies

A study on the photolytic transformation of diclofenac and its major transformation products in aqueous solutions provides insights into the environmental fate and degradation pathways of pharmaceutical compounds. Understanding the transformation of similar compounds can inform the development of more environmentally friendly pharmaceuticals and contribute to the assessment of their environmental impact (Eriksson, Svanfelt, & Kronberg, 2010).

Antitumor Activity of Derivatives

Research on benzothiazole derivatives, based on a compound showing selective cytotoxicity against tumorigenic cell lines, led to the synthesis of a derivative exhibiting excellent in vivo inhibitory effect on tumor growth. This highlights the potential therapeutic applications of chemical derivatives in cancer treatment, suggesting areas where compounds like "this compound" could be explored for antitumor properties (Yoshida et al., 2005).